Cas no 1334002-63-9 (N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide)

• Product Name: N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide
• CAS No: 1334002-63-9
• MF: C₁₉H₂₃FN₄O
• MW: 342.410527467728
• CID: 5830516
• PubChem ID: 53603296
• Update Time: 2025-08-05

N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]-N-(3-fluorophenyl)acetamide
• Z1188551283
• N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide
• AKOS033150370
• EN300-26680976
• 1334002-63-9

• Inchi： 1S/C19H23FN4O/c1-13(2)12-24-15(4)18(14(3)22-24)11-19(25)23(9-8-21)17-7-5-6-16(20)10-17/h5-7,10,13H,9,11-12H2,1-4H3
• InChI Key： ZSCDYLATSYZITJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(CC#N)C(CC1C(C)=NN(C=1C)CC(C)C)=O

Computed Properties

• Exact Mass: 342.18558953g/mol
• Monoisotopic Mass: 342.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide

Comprehensive Overview of N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide (CAS No. 1334002-63-9)

The compound N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide (CAS No. 1334002-63-9) is a specialized acetamide derivative with a unique molecular structure that combines a pyrazole core, a cyanomethyl group, and a fluorophenyl moiety. This structural complexity makes it a subject of interest in pharmaceutical research, particularly in the development of novel small-molecule therapeutics. Its multi-functional design allows for potential applications in targeting specific biological pathways, which aligns with current trends in precision medicine and drug discovery.

In recent years, the demand for heterocyclic compounds like N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide has surged due to their versatility in modulating enzyme activity and receptor interactions. Researchers are particularly intrigued by its fluorophenyl component, which enhances metabolic stability and bioavailability—a critical factor in oral drug formulations. This aligns with the growing focus on bioavailability optimization, a hot topic in pharmacokinetics discussions across academic and industrial forums.

The pyrazole ring in this compound is another standout feature, as pyrazole derivatives are widely studied for their anti-inflammatory and antimicrobial properties. With global attention on antibiotic resistance and chronic inflammation, this molecule’s potential to address these challenges is a key area of exploration. Its isobutyl side chain further contributes to lipophilicity, which could improve cell membrane permeability—a recurring theme in drug delivery research.

From a synthetic chemistry perspective, the incorporation of a cyanomethyl group offers opportunities for further derivatization, making CAS No. 1334002-63-9 a valuable intermediate in medicinal chemistry. This adaptability resonates with the industry’s shift toward fragment-based drug design, where modular compounds are prioritized for high-throughput screening. Such applications are frequently searched in AI-driven drug discovery platforms, highlighting the compound’s relevance in modern computational chemistry workflows.

Environmental and green chemistry considerations are also pertinent to this compound. Its fluorine atom introduces questions about sustainable synthesis methods, a trending topic in pharmaceutical manufacturing. Researchers are investigating ways to minimize waste and energy consumption during its production, aligning with the EPA’s greener solvents initiative and similar global regulations.

In summary, N-(cyanomethyl)-2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(3-fluorophenyl)acetamide represents a convergence of structural innovation and therapeutic potential. Its study addresses pressing needs in drug development, from targeted therapies to sustainable synthesis, making it a compelling subject for both academia and industry. As personalized medicine and AI-aided research continue to evolve, this compound’s role in advancing biomedical science is likely to expand further.